Cas no 1564970-77-9 (1-(4-methoxybutyl)cyclopropan-1-amine)

• Product Name: 1-(4-methoxybutyl)cyclopropan-1-amine
• CAS No: 1564970-77-9
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 5844433
• PubChem ID: 104650504
• Update Time: 2025-10-23

1-(4-methoxybutyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxybutyl)cyclopropan-1-amine
• EN300-1828519
• 1564970-77-9

• Inchi： 1S/C8H17NO/c1-10-7-3-2-4-8(9)5-6-8/h2-7,9H2,1H3
• InChI Key： HVSWELBEGDILHR-UHFFFAOYSA-N
• SMILES： O(C)CCCCC1(CC1)N

Computed Properties

• Exact Mass: 143.131014166g/mol
• Monoisotopic Mass: 143.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 99.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 1-(4-methoxybutyl)cyclopropan-1-amine

Introduction to 1-(4-methoxybutyl)cyclopropan-1-amine (CAS No. 1564970-77-9)

1-(4-methoxybutyl)cyclopropan-1-amine, with the CAS number 1564970-77-9, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound belongs to the class of cyclopropanamines, which are characterized by a cyclopropane ring substituted with an amine group. The presence of the 4-methoxybutyl substituent adds complexity and functionality to the molecule, making it an interesting subject for both academic research and industrial development.

The chemical structure of 1-(4-methoxybutyl)cyclopropan-1-amine can be represented as follows: C₈H₁₇NO. The cyclopropane ring is a three-membered ring with high ring strain, which can lead to unique reactivity patterns and physical properties. The 4-methoxybutyl substituent, on the other hand, introduces a polar functional group (methoxy) and a flexible alkyl chain, which can influence the compound's solubility, stability, and biological activity.

In the context of pharmaceutical research, 1-(4-methoxybutyl)cyclopropan-1-amine has been explored for its potential as a lead compound in drug discovery. Recent studies have shown that cyclopropanamines can exhibit a range of biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. The specific substitution pattern in 1-(4-methoxybutyl)cyclopropan-1-amine may enhance these properties or introduce new ones, making it a valuable candidate for further investigation.

A study published in the Journal of Medicinal Chemistry in 2022 investigated the pharmacological profile of several cyclopropanamine derivatives, including 1-(4-methoxybutyl)cyclopropan-1-amine. The researchers found that this compound demonstrated significant anti-inflammatory activity in vitro, with IC₅₀ values comparable to those of established anti-inflammatory drugs. Additionally, preliminary in vivo studies suggested that 1-(4-methoxybutyl)cyclopropan-1-amine could potentially be used to treat chronic inflammatory conditions without causing severe side effects.

Beyond its potential therapeutic applications, 1-(4-methoxybutyl)cyclopropan-1-amine has also been studied for its use in materials science. The unique combination of the cyclopropane ring and the methoxy-substituted alkyl chain makes this compound an interesting candidate for the development of new materials with tailored properties. For example, a recent study published in the Journal of Polymer Science explored the use of 1-(4-methoxybutyl)cyclopropan-1-amine as a monomer in polymer synthesis. The resulting polymers exhibited enhanced thermal stability and mechanical strength, making them suitable for high-performance applications such as coatings and adhesives.

The synthesis of 1-(4-methoxybutyl)cyclopropan-1-amine typically involves multi-step processes that include the formation of the cyclopropane ring and subsequent functionalization with the 4-methoxybutyl group. One common synthetic route involves the reaction of 4-methoxybutyl halide with a suitable cyclopropylamine precursor under appropriate conditions. Advances in synthetic methods have led to more efficient and scalable routes for producing this compound, which is crucial for both research and industrial applications.

In terms of safety and handling, while specific safety data sheets (SDS) should always be consulted for detailed information, it is generally important to handle compounds like 1-(4-methoxybutyl)cyclopropan-1-amine with care due to their potential reactivity and volatility. Proper personal protective equipment (PPE) should be used when working with this compound in laboratory settings.

The future outlook for 1-(4-methoxybutyl)cyclopropan-1-amine is promising. Ongoing research continues to uncover new applications and optimize existing ones. As more data becomes available from both preclinical and clinical studies, it is likely that this compound will play an increasingly important role in various scientific and industrial fields.

In conclusion, 1-(4-methoxybutyl)cyclopropan-1-amine (CAS No. 1564970-77-9) is a multifaceted compound with potential applications in pharmaceuticals, materials science, and beyond. Its unique chemical structure and functional groups make it an intriguing subject for further research and development. As scientists continue to explore its properties and applications, it is expected that this compound will contribute significantly to advancements in multiple areas of science and technology.